N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide

• IUPAC Name: N-[1-(3,3-diphenylpiperidin-1-yl)-1-oxopropan-2-yl]methanesulfonamide
• InChI: InChI=1S/C21H26N2O3S/c1-17(22-27(2,25)26)20(24)23-15-9-14-21(16-23,18-10-5-3-6-11-18)19-12-7-4-8-13-19/h3-8,10-13,17,22H,9,14-16H2,1-2H3
• InChI Key: QMCIFJKRGZLJLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC(C1)(C2=CC=CC=C2)C3=CC=CC=C3)NS(=O)(=O)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide, also known as DPA-714, is a small molecule that has been extensively studied for its potential applications in medical research. This compound belongs to the family of piperidine derivatives and has been shown to have a wide range of biological activities.

Mechanism of Action

N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide binds to the TSPO, which is involved in the regulation of mitochondrial function and steroidogenesis. Binding of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide to the TSPO leads to the modulation of various signaling pathways, resulting in a reduction of inflammation and oxidative stress. This mechanism of action has been shown to be effective in reducing the severity of neurological disorders in animal models.
Biochemical and Physiological Effects
N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models of neurological disorders. Additionally, N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. These effects make N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide a promising therapeutic agent for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide is its high affinity for the TSPO, which makes it a valuable tool for imaging and studying neuroinflammation. Additionally, N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide has been shown to be safe and well-tolerated in animal models, making it a promising therapeutic agent for the treatment of neurological disorders. However, one of the limitations of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for the use of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide in medical research. One area of interest is the use of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide for the early detection and diagnosis of neurological disorders. Additionally, N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide may be used as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Further research is needed to fully understand the potential applications of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide in medical research.
Conclusion
In conclusion, N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide is a promising small molecule that has been extensively studied for its potential applications in medical research. Its high affinity for the TSPO makes it a valuable tool for imaging and studying neuroinflammation, and its mechanism of action has been shown to be effective in reducing the severity of neurological disorders in animal models. While there are limitations to the use of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide in lab experiments, its potential applications in medical research make it an exciting area of study for future research.

Synthesis Methods

The synthesis of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide involves the reaction of 3,3-diphenylpiperidin-1-amine with 2-oxo-N-methyl-N-(methylsulfonyl)acetamide in the presence of a base such as sodium hydride. The resulting product is then purified through column chromatography to obtain pure N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide. The synthesis of N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide has been optimized to increase yield and purity, making it a cost-effective compound for research purposes.

Scientific Research Applications

N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide has been extensively studied for its potential applications in medical research. It has been shown to have a high affinity for the translocator protein (TSPO), which is found in high concentrations in activated microglia and astrocytes. This makes N-[2-(3,3-diphenylpiperidin-1-yl)-1-methyl-2-oxoethyl]methanesulfonamide a valuable tool for imaging and studying neuroinflammation in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.